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Compound of Interest

Compound Name: 1,3-DICYANOBENZENE

Cat. No.: B1664544 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical properties of 1,3-
Dicyanobenzene (Isophthalonitrile), a key intermediate in the synthesis of pharmaceuticals,

agricultural chemicals, and polymers.[1][2] The data is presented for easy reference, and

detailed experimental protocols are provided for the characterization of this and similar organic

compounds.

Core Physical and Chemical Properties
1,3-Dicyanobenzene, with the chemical formula C₈H₄N₂, is an organic aromatic compound.[3]

It exists as a white to off-white or tan crystalline solid or flakes, often with a faint, almond-like

odor.[1][3][4][5][6] Its molecular structure consists of a benzene ring substituted with two cyano

(-CN) groups at the 1 and 3 positions.[3][7]

Quantitative Data Summary
The following table summarizes the key physical properties of 1,3-Dicyanobenzene. Values

are compiled from various sources and may represent ranges or typical measurements.
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Property Value Units Conditions / Notes

IUPAC Name
Benzene-1,3-

dicarbonitrile
- -

Synonyms
Isophthalonitrile, IPN,

m-Dicyanobenzene
- -

CAS Number 626-17-5 - -

Molecular Formula C₈H₄N₂ - [1][2]

Molecular Weight 128.13 g/mol [1][2][4][8]

Melting Point 161 - 165 °C

Lit. values vary slightly

(e.g., 161-162°C, 162-

163°C, 163-165°C).[1]

[8][9][10]

Boiling Point 288 °C
At 1013 hPa / 760

mmHg.[1][10][11]

Density 0.992 - 1.3 g/cm³

Values vary with

temperature (e.g.,

1.28 g/cm³ at 25°C,

1.3 g/cm³ at 20°C).[1]

[10][11]

Bulk Density 500 kg/m ³ [1][10]

Vapor Pressure 0.014 hPa (1.33 Pa) hPa (Pa) At 20°C.[6][10]

13.332 Pa At 50°C.[1][12]

Water Solubility 0.7 g/L At 20°C.[1][5][13][14]

Solubility (Other)

Soluble in acetone,

benzene, chloroform,

alcohol. Insoluble in

ether.

-

Soluble at 100g/L in

acetone (20°C).[1][4]

[14]

LogP (Octanol/Water) 0.8 - 1.5 - At 25°C.[1][11][13]
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Refractive Index ~1.565 - 1.623 nD
Estimated values.[1]

[11][13]

Flash Point 106.4 - 288 °C
Wide range reported.

[1][9][13]

Experimental Protocols for Physical Property
Determination
The following are detailed methodologies for key experiments cited in the characterization of

organic solids like 1,3-Dicyanobenzene.

Melting Point Determination (Capillary Method)
The melting point is a crucial indicator of purity.[9] Pure crystalline compounds typically exhibit

a sharp melting point range of 0.5-1.0°C, whereas impurities depress the melting point and

broaden the range.[9]

Apparatus: Melting point apparatus (e.g., Mel-Temp or Thiele tube), capillary tubes (sealed at

one end), thermometer, mortar and pestle.[9][13]

Procedure:

Sample Preparation: Ensure the compound is completely dry and finely powdered by

crushing it with a mortar and pestle.[15]

Capillary Loading: Push the open end of a capillary tube into the powdered sample. Tap

the sealed end gently on a hard surface to pack the sample down to a height of 1-2 mm.[3]

[13]

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting

point apparatus. Insert a calibrated thermometer.[9]

Heating: Heat the apparatus rapidly to a temperature about 15-20°C below the expected

melting point. Then, decrease the heating rate to approximately 1-2°C per minute to

ensure thermal equilibrium.[9]
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Observation: Record the temperature at which the first drop of liquid appears (T1) and the

temperature at which the entire sample becomes a clear liquid (T2). The melting point

range is T1-T2.[3][9]

Verification: For accuracy, perform at least two determinations.[9]

Boiling Point Determination (Micro Reflux Method)
This method is suitable when only a small amount of the substance is available.

Apparatus: Small conical vial or test tube, microscale reflux condenser, thermometer, heating

source (e.g., sand bath or heating block), spin vane or boiling stones.[16][17]

Procedure:

Setup: Add 2-3 mL of the liquid to the conical vial along with a spin vane. Attach the reflux

condenser vertically.[16]

Thermometer Placement: Insert a thermometer through the condenser, positioning the

bulb just above the liquid's surface to measure the vapor temperature.[16]

Heating: Heat the vial gently to bring the liquid to a boil. Observe the ring of condensing

vapor (refluxing). The thermometer bulb should be at the level of this ring for an accurate

measurement.[17]

Measurement: Once the liquid is gently refluxing, the temperature reading on the

thermometer will stabilize. Record this stable temperature as the boiling point.[17]

Pressure Correction: Record the ambient atmospheric pressure. If the pressure is not 760

mmHg, a correction may be necessary.

Density Determination (Water Displacement Method)
The density of a solid can be determined by measuring its mass and the volume of water it

displaces, based on Archimedes' principle.[2][7][8]

Apparatus: Analytical balance, measuring cylinder, beaker, water.[8]
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Procedure:

Mass Measurement: Weigh a sample of the solid using an analytical balance and record

its mass (m).[2]

Initial Volume: Fill a measuring cylinder with enough water to fully submerge the solid.

Record the initial volume of the water (V1).[2]

Volume Measurement: Carefully immerse the solid sample completely into the measuring

cylinder, ensuring no water splashes out. Record the new water level (V2).[2]

Calculation: The volume of the solid is the difference between the final and initial water

levels (V = V2 - V1).[2]

Density Calculation: Calculate the density (ρ) using the formula: ρ = m / V.[2]

Solubility Testing
Solubility tests provide information about the polarity and the presence of acidic or basic

functional groups.[5][18]

Apparatus: Small test tubes, spatula, graduated pipette, various solvents (e.g., water, 5%

HCl, 5% NaOH, acetone, benzene).

Procedure:

Sample Addition: Place a small, measured amount of the solid (e.g., 25 mg) into a test

tube.[5]

Solvent Addition: Add a small volume of the chosen solvent (e.g., 0.75 mL) in portions.[5]

Mixing: After each addition, shake the test tube vigorously for a few minutes to facilitate

dissolution.[4][5]

Observation: Observe if the solid dissolves completely. If it does, the compound is

classified as soluble in that solvent.
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pH Test (for water solubility): If the compound dissolves in water, test the solution with

litmus or pH paper to determine if it is acidic or basic.[4][18]

Spectroscopic Analysis Protocols
Spectroscopy is essential for confirming the molecular structure and identifying functional

groups.

Infrared (IR) Spectroscopy: This technique identifies functional groups by measuring the

absorption of infrared radiation, which excites molecular vibrations.[19][20][21] A sample is

placed in an IR spectrometer, and the resulting spectrum shows absorption bands at specific

wavenumbers corresponding to different bond types (e.g., C≡N, C-H aromatic).[14][22]

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR provides detailed information

about the structure and chemical environment of atoms.[11][23] For ¹H NMR, the number of

signals, their chemical shifts (positions), and their splitting patterns reveal the arrangement of

hydrogen atoms in the molecule.[24][25]

Mass Spectrometry (MS): MS is used to determine the molecular weight and molecular

formula of a compound.[26][27] The sample is ionized, and the resulting ions are separated

based on their mass-to-charge (m/z) ratio, producing a mass spectrum.[1][28] The peak with

the highest m/z often corresponds to the molecular ion, giving the molecular weight.[26]

Visualizations
Experimental Workflow for Compound Characterization
The following diagram illustrates a typical workflow for the physical and chemical

characterization of a known solid organic compound such as 1,3-dicyanobenzene.
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1. Sample Preparation
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Caption: Workflow for physical and chemical characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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